Cas no 956687-00-6 (5-cyclopropyl-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-cyclopropyl-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-1H-pyrazole-3-carboxylic acid
• CAS No: 956687-00-6
• MF: C₁₁H₁₄N₂O₄S
• MW: 270.304861545563
• MDL: MFCD08568559
• CID: 1077604
• PubChem ID: 16461946
• Update Time: 2025-07-19

5-cyclopropyl-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyclopropyl-1-(1,1-dioxo-tetrahydro-1lambda*6*-thiophen-3-yl)-1H-pyrazole-3-carboxylic acid
• 5-CYCLOPROPYL-1-(1,1-DIOXO-TETRAHYDRO-1LAMBDA6-THIOPHEN-3-YL)-1H-PYRAZOLE-3-CARBOXYLIC ACID
• 5-cyclopropyl-1-(1,1-dioxidotetrahydrothiophen-3-yl)-1H-pyrazole-3-carboxylic acid
• MFCD08568559
• AKOS016040423
• 5-cyclopropyl-1-(1,1-dioxo-1??-thiolan-3-yl)-1H-pyrazole-3-carboxylic acid
• 5-cyclopropyl-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-1H-pyrazole-3-carboxylic acid
• 5-cyclopropyl-1-(1,1-dioxo-1$l^{6}-thiolan-3-yl)-1H-pyrazole-3-carboxylic acid
• NS-04340
• CS-0271411
• EN300-236085
• 5-cyclopropyl-1-(1,1-dioxidotetrahydro-3-thienyl)-1H-pyrazole-3-carboxylic acid
• AKOS000274370
• VU0609724-1
• 956687-00-6
• 5-cyclopropyl-1-(1,1-dioxothiolan-3-yl)pyrazole-3-carboxylic acid
• F3308-1225
• STL230708
• 5-CYCLOPROPYL-1-(1,1-DIOXO-1??-THIOLAN-3-YL)PYRAZOLE-3-CARBOXYLIC ACID
• AS-871/43475855

• MDL： MFCD08568559
• Inchi： 1S/C11H14N2O4S/c14-11(15)9-5-10(7-1-2-7)13(12-9)8-3-4-18(16,17)6-8/h5,7-8H,1-4,6H2,(H,14,15)
• InChI Key： JZSBHNJDGWISEK-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N1C(=CC(C(=O)O)=N1)C1CC1)(=O)=O

Computed Properties

• Exact Mass: 270.06742811g/mol
• Monoisotopic Mass: 270.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 97.6Ų

5-cyclopropyl-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-1H-pyrazole-3-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 5-cyclopropyl-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-1H-pyrazole-3-carboxylic acid

Research Brief on 5-cyclopropyl-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-1H-pyrazole-3-carboxylic acid (CAS: 956687-00-6)

The compound 5-cyclopropyl-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-1H-pyrazole-3-carboxylic acid (CAS: 956687-00-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. Its pyrazole-carboxylic acid core, combined with the cyclopropyl and sulfolane moieties, provides a versatile scaffold for further chemical modifications. Researchers have explored its utility in the development of enzyme inhibitors, particularly targeting inflammatory and metabolic pathways.

One of the most notable advancements is the compound's application in the inhibition of specific kinases involved in inflammatory responses. In vitro studies have demonstrated its ability to modulate key signaling pathways, suggesting its potential as a lead compound for anti-inflammatory drug development. Additionally, its pharmacokinetic properties, including solubility and metabolic stability, have been evaluated, showing promising results for further optimization.

Another area of interest is the compound's role in the synthesis of prodrugs. Recent publications have detailed its use as a building block for prodrugs designed to improve bioavailability and target specificity. These studies have employed advanced computational modeling and synthetic chemistry techniques to optimize the compound's efficacy and reduce off-target effects.

In conclusion, 5-cyclopropyl-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-1H-pyrazole-3-carboxylic acid represents a promising candidate for further research in drug discovery. Its multifaceted applications, from kinase inhibition to prodrug development, underscore its potential in addressing unmet medical needs. Future studies should focus on in vivo validation and clinical translation to fully realize its therapeutic potential.